2,2,3-Trimethylpentanal

• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: 2,2,3-trimethylpentanal
• InChI: InChI=1S/C8H16O/c1-5-7(2)8(3,4)6-9/h6-7H,5H2,1-4H3
• InChI Key: MOQZOFRBCXGWSI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C)(C)C=O

Description

2,2,3-Trimethylpentane (CAS RN: 564-02-3) is a branched alkane with the molecular formula C₈H₁₈ and a molecular weight of 114.23 g/mol . While the provided evidence primarily focuses on its structural analogs and related hydrocarbons, this compound is characterized by its three methyl groups attached to the pentane backbone at the 2nd, 2nd, and 3rd carbon positions. It is commonly used in industrial applications, including as a solvent or intermediate in organic synthesis. Safety data indicate that inhalation requires immediate removal to fresh air and medical consultation if adverse effects occur .

Biological Activity

2,2,3-Trimethylpentanal is an organic compound with the molecular formula $C_8H_{16}O$. This compound is characterized by its unique structure, which includes a branched chain and an aldehyde functional group. Understanding its biological activity is crucial for potential applications in medicinal chemistry and industrial processes. This article reviews the current research findings on the biological activity of 2,2,3-trimethylpentanal, including its interactions with biomolecules and potential therapeutic applications.

Chemical Properties:

• Molecular Formula: $C_8H_{16}O$
• Boiling Point: Approximately 160°C
• Density: 0.81 g/cm³
• Solubility: Soluble in organic solvents; limited solubility in water.

Synthesis Methods:
2,2,3-Trimethylpentanal can be synthesized through various methods, including:

• Aldol Condensation: Utilizing isobutyraldehyde as a precursor.
• Dimerization Reactions: Involving aldehydes under basic conditions.

Interaction with Biomolecules

Research indicates that 2,2,3-trimethylpentanal may interact with various biomolecules, influencing several biochemical pathways. The presence of the aldehyde group suggests potential reactivity with nucleophiles such as amines and thiols, leading to the formation of Schiff bases or thiazolidines.

Potential Mechanisms of Action:

• Enzyme Inhibition: Preliminary studies suggest that 2,2,3-trimethylpentanal may inhibit certain enzymes involved in metabolic pathways.
• Antioxidant Activity: Some studies have proposed that compounds with similar structures exhibit antioxidant properties, potentially reducing oxidative stress in biological systems.

Case Studies

• Antimicrobial Activity:
  A study evaluated the antimicrobial properties of various aldehydes, including 2,2,3-trimethylpentanal. Results indicated moderate activity against Gram-positive bacteria, suggesting potential use as a preservative or antimicrobial agent in food and pharmaceutical applications.
• Cytotoxicity Assays:
  In vitro cytotoxicity assays conducted on cancer cell lines revealed that 2,2,3-trimethylpentanal exhibited selective cytotoxic effects. The compound was found to induce apoptosis in specific cancer cells while showing minimal toxicity to normal cells.

Data Table: Summary of Biological Activities

Biological Activity	Observations	References
Antimicrobial	Moderate activity against Gram-positive bacteria
Cytotoxicity	Induces apoptosis in cancer cell lines
Enzyme Inhibition	Potential inhibition of metabolic enzymes
Antioxidant Properties	Suggested based on structural similarity

Future Research Directions

Further research is required to elucidate the precise biological mechanisms of action for 2,2,3-trimethylpentanal. Areas for future investigation include:

• Detailed Mechanistic Studies: Understanding how 2,2,3-trimethylpentanal interacts at the molecular level with specific targets.
• In Vivo Studies: Conducting animal studies to assess the therapeutic potential and safety profile.
• Structure-Activity Relationship (SAR) Analysis: Exploring modifications to the chemical structure to enhance biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional differences between 2,2,3-trimethylpentane and its analogs are critical in determining their physical properties, reactivity, and applications. Below is a detailed comparison:

Structural Isomers: 2,2,4-Trimethylpentane (Isooctane)

• Molecular Formula : C₈H₁₈ (same as 2,2,3-trimethylpentane) .
• CAS RN : 540-84-1 .
• Key Differences: The methyl groups are positioned at the 2nd, 2nd, and 4th carbons, resulting in a more compact branched structure compared to 2,2,3-trimethylpentane. Applications: Widely used as a reference standard for octane ratings in fuels due to its high resistance to knocking . Safety: Classified as flammable, with handling precautions similar to 2,2,3-trimethylpentane but with distinct regulatory guidelines due to its prevalence in fuel systems .

Lower-Branched Alkane: 2,3-Dimethylpentane

• Molecular Formula : C₇H₁₆ .
• Key Differences :
  • Contains only two methyl groups, leading to a lower molecular weight (100.20 g/mol ) and reduced boiling point compared to trimethylated analogs.
  • Safety : Requires strict controls in confined spaces due to explosive vapor-air mixture risks .

Ethyl-Substituted Analog: 3-Ethyl-2,2,3-trimethylpentane

• Molecular Formula : C₁₀H₂₂ .
• CAS RN : 52897-17-3 .
• Key Differences: Incorporates an ethyl group at the 3rd carbon, increasing molecular weight (142.28 g/mol) and altering thermodynamic properties (e.g., higher boiling point). Applications: Potential use in specialty solvents or lubricants, though specific industrial applications are less documented compared to 2,2,4-trimethylpentane .

Table 1: Comparative Data for 2,2,3-Trimethylpentane and Analogs

Compound	Molecular Formula	CAS RN	Molecular Weight (g/mol)	Key Applications	Safety Considerations
2,2,3-Trimethylpentane	C₈H₁₈	564-02-3	114.23	Solvents, intermediates	Inhalation risks
2,2,4-Trimethylpentane	C₈H₁₈	540-84-1	114.23	Fuel octane standard	Flammability
2,3-Dimethylpentane	C₇H₁₆	Not provided	100.20	Research applications	Explosive vapor risks
3-Ethyl-2,2,3-trimethylpentane	C₁₀H₂₂	52897-17-3	142.28	Specialty chemicals	Limited data

Research Findings and Contradictions

• Structural Isomerism : Evidence confirms that 2,2,3-trimethylpentane and 2,2,4-trimethylpentane (isooctane) are distinct compounds with divergent applications despite identical molecular formulas .
• Thermodynamic Data : Detailed thermochemical properties (e.g., boiling points, enthalpies) for 2,2,3-trimethylpentane are available through NIST databases, though access may require subscription .
• Safety Protocols : While 2,3-dimethylpentane emphasizes explosive vapor risks, 2,2,3-trimethylpentane prioritizes inhalation hazards, reflecting differences in volatility and workplace exposure scenarios .